Cas no 5502-96-5 (Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt)

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt structure
5502-96-5 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt
CAS No:5502-96-5
MF:C21H27N6O18P3
MW:744.389767885208
CID:372457
PubChem ID:123952
Update Time:2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'&reg
    • BETA-NAADP SODIUM SALT
    • NAADP tetrasodium salt
    • Nicotinic acid adenine dinucleotide phosphate sodium salt
    • NICOTINIC ACID ADENINE DINUCLEOTIDE PHOSPHATE TETRASODIUM SALT
    • [[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] [(2R,3S,4R,5R)-5-(3-carboxypyridin-1-ium-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]
    • 5'-ester with 3-carbo...
    • 5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridiniu
    • 5'-ester with 3-carboxy-1-b-D-ribofuranosylpyridinium innersalt
    • Adenosine 5'-(trihydrogendiphosphate), 2'-(dihydrogen phosphate), 5'-5'-ester with 3-carboxy-1-beta-D-ribofuranosylpyridinium hydroxide, inner salt
    • NAADP
    • Nicotinate adenine dinucleotide phosphate
    • Nicotinic acid adenine dinucleotide phosphate
    • β-NAADP
    • Nicotinic acid adenine dinucleotide phosphate
    • Nicotine-TPN
    • NAADP+
    • NAADP
    • Pyridinium, 3-carboxy-1-β-D-ribofuranosyl-, hydroxide, 5'→5'-ester with adenosine 2'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate), inner salt (8CI)
    • Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt
    • [[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-oxidanyl-4-phosphonooxy-oxolan-2-yl]methoxy-oxidanyl-phosphoryl] [(2R,3S,4R,5R)-5-(3-carboxypyridin-1-ium-1-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl phosphate
    • ;[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-oxidanyl-4-phosphonooxy-oxolan-2-yl]methoxy-oxidanyl-phosphoryl]
    • 5502-96-5
    • DTXSID001035967
    • Q27459586
    • C21-H27-N6-O18-P3
    • HY-103317
    • [[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carboxypyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
    • CS-0027608
    • C21H27N6O18P3
    • [(2R,3S,4R,5R)-5-(3-carboxypyridin-1-ium-1-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl phosphate
    • [[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] [(2R,3S,4R,5R)-5-(3-carboxypyridin-1-ium-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phosphate
    • AKOS040745259
    • Pyridinium, 3-carboxy-1-β-D-ribofuranosyl-, hydroxide, 5'→5'-ester with adenosine 2'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate), inner salt (8CI)
    • NAADP+
    • Nicotine-TPN
    • [[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-oxidanyl-4-phosphonooxy-oxolan-2-yl]methoxy-oxidanyl-phosphoryl]
    • A-D-ribofuranosylpyridinium, inner salt
    • Adenosine 5 inverted exclamation marka-(trihydrogen diphosphate), 2 inverted exclamation marka-(dihydrogen phosphate), P inverted exclamation marka inverted exclamation marku5 inverted exclamation marka-ester with 3-carboxy-1-
    • MDL： MFCD00274064
    • Inchi： 1S/C21H27N6O18P3/c22-17-12-18(24-7-23-17)27(8-25-12)20-16(44-46(33,34)35)14(29)11(43-20)6-41-48(38,39)45-47(36,37)40-5-10-13(28)15(30)19(42-10)26-3-1-2-9(4-26)21(31)32/h1-4,7-8,10-11,13-16,19-20,28-30H,5-6H2,(H6-,22,23,24,31,32,33,34,35,36,37,38,39)/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1
    • InChI Key： QOTXBMGJKFVZRD-HISDBWNOSA-N
    • SMILES： P(=O)(O)(O)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)(O)OP(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@H]([N+]3C=CC=C(C(=O)O)C=3)O2)O)O)[C@H]1O

Computed Properties

  • Exact Mass: 744.05946903g/mol
  • Monoisotopic Mass: 744.05946903g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 13
  • Complexity: 1290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.5
  • Topological Polar Surface Area: 362Ų

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • Storage Condition：−20°C
  • Risk Phrases：36/37/38

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt Pricemore >>

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Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt Production Method

Production Method 1

906748-39-8 906748-39-8
906748-40-1 906748-40-1
5502-96-5 5502-96-5
Reaction Conditions
1.1S:DMF, 16 h, rt
1.2R:AcOH, R:Bu4N+ •F-, S:THF, 1.5 h, 0°C
2.1R:S:H2O, S:MeOH, 2 h, rt
3.1R:R:AcONa, C:135622-82-1, S:H2O, 5 h, rt, pH 4
Reference
Chemical synthesis of the novel Ca2+ messenger NAADP
By Dowden, James et al, Nucleosides, 2005, 24(5-7), 513-518

Production Method 2

53-59-8 53-59-8
59-67-6 59-67-6
5502-96-5 5502-96-5
Reaction Conditions
1.1R:NaOH, S:H2O, 30 min, 37°C, pH 4
1.25 min, 37°C
1.32 h, 37°C
Reference
Nicotinic Acid Adenine Dinucleotide Phosphate Analogues Substituted on the Nicotinic Acid and Adenine Ribosides. Effects on Receptor Mediated Ca2+ Release
By Trabbic, Christopher J. et al, Journal of Medicinal Chemistry, 2015, 58(8), 3593-3610

Production Method 3

53-59-8 53-59-8
59-67-6 59-67-6
5502-96-5 5502-96-5
Reaction Conditions
1.1R:AcONa, C:135622-82-1, S:H2O, 3 h, 25°C, pH 4.75
Reference
Role of the nicotinic acid group in NAADP receptor selectivity
By Billington, R. A. et al, Cell Calcium, 2004, 37(1), 81-86

Production Method 4

13035-61-5 13035-61-5
98-92-0 98-92-0
108549-23-1 108549-23-1
69304-45-6 69304-45-6
5502-96-5 5502-96-5
Reaction Conditions
1.1R:Me3SiSO3CF3, S:MeCN, 1.5 h, rt
1.2S:MeOH, 1 h, rt
1.1S:CH2Cl2, 3 h, rt
1.2R:mCPBA, 0.5 h, -78°C
2.1R:F3CCO2H, S:H2O, S:THF, 3 h, 4°C
3.1R:Et3N, R:PCl3, R:1H-Imidazole, S:THF, 15 min, 0°C
3.2R:Et4N+ •Br-, 15 min, rt, pH 7
4.1R:Me3SiN=CMeOSiMe3, S:CHCl3, 1 h, rt
4.2R:0.5 h, rt
4.3R:D2O, S:MeOH, 15 min, rt
5.1R:POCl3, R:P(OMe)3, 4 h, 0°C
5.2R:Et3N, R:Diimidazolyl ketone, S:DMF, 3 h, rt
5.3R:MeOH, rt
5.4S:DMF, 24 h, rt
5.5R:AcOH, R:Bu4N+ •F-, S:H2O, S:THF, 3 h, 0°C
6.1R:C:Pd, S:H2O, S:MeOH, 3 h, rt
7.1R:R:NaOH, R:AcOH, C:135622-82-1, S:H2O, 5 h, rt, pH 4
Reference
Chemical synthesis of the second messenger nicotinic acid and adenine dinucleoside phosphate by total synthesis of nicotinamide adenine dinucleotide phosphate
By Dowden, James et al, Angewandte Chemie, 2004, 43(35), 4637-4640

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt Raw materials

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt Preparation Products

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt Related Literature

Related Categories

5502-96-5 (Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 3-carboxy-1-β-D-ribofuranosylpyridinium, inner salt) Related Products

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